Cas no 844683-71-2 (4-(Ethylthio)-3'-fluorobenzhydrol)

• Product Name: 4-(Ethylthio)-3'-fluorobenzhydrol
• CAS No: 844683-71-2
• MF: C₁₅H₁₅FOS
• MW: 262.342406511307
• CID: 4660004
• PubChem ID: 2758907
• Update Time: 2025-06-14

4-(Ethylthio)-3'-fluorobenzhydrol Chemical and Physical Properties

Names and Identifiers

• 4-(ETHYLTHIO)-3'-FLUOROBENZHYDROL
• 844683-71-2
• (4-ethylsulfanylphenyl)-(3-fluorophenyl)methanol
• (4-(Ethylthio)phenyl)(3-fluorophenyl)methanol
• 4-(Ethylthio)-3'-fluorobenzhydrol

• MDL： MFCD06201327
• Inchi： 1S/C15H15FOS/c1-2-18-14-8-6-11(7-9-14)15(17)12-4-3-5-13(16)10-12/h3-10,15,17H,2H2,1H3
• InChI Key： QEMSNYIOMVSNKZ-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC(=CC=1)C(C1C=CC=C(C=1)F)O

Computed Properties

• Exact Mass: 262.08276443g/mol
• Monoisotopic Mass: 262.08276443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.5Ų

4-(Ethylthio)-3'-fluorobenzhydrol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 4-(Ethylthio)-3'-fluorobenzhydrol

Recent Advances in the Study of 4-(Ethylthio)-3'-fluorobenzhydrol (CAS: 844683-71-2): A Promising Intermediate in Medicinal Chemistry

The compound 4-(Ethylthio)-3'-fluorobenzhydrol (CAS: 844683-71-2) has recently garnered significant attention in the field of medicinal chemistry due to its potential as a key intermediate in the synthesis of biologically active molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, pharmacological relevance, and emerging research trends. The compound's unique structural features, including the ethylthio and fluorobenzhydrol moieties, make it a versatile building block for the development of novel therapeutic agents.

Recent studies have highlighted the role of 4-(Ethylthio)-3'-fluorobenzhydrol in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of kinase inhibitors with enhanced selectivity and potency. The researchers employed a multi-step synthetic route, with 4-(Ethylthio)-3'-fluorobenzhydrol serving as a critical intermediate in the formation of a central pharmacophore. The resulting compounds exhibited promising activity against specific cancer cell lines, underscoring the compound's potential in oncology drug discovery.

In addition to its applications in oncology, 4-(Ethylthio)-3'-fluorobenzhydrol has been investigated for its role in central nervous system (CNS) drug development. A recent preprint article (2024) described its incorporation into novel modulators of neurotransmitter receptors, which showed improved blood-brain barrier permeability compared to earlier analogs. The study utilized advanced computational modeling to optimize the compound's physicochemical properties, leading to derivatives with favorable pharmacokinetic profiles. These findings suggest that 4-(Ethylthio)-3'-fluorobenzhydrol could play a pivotal role in addressing challenges associated with CNS drug delivery.

From a synthetic chemistry perspective, several innovative methodologies have been reported for the efficient production of 4-(Ethylthio)-3'-fluorobenzhydrol. A 2023 paper in Organic Process Research & Development detailed a scalable, green chemistry approach that reduces the use of hazardous reagents while maintaining high yield and purity. This advancement is particularly significant for industrial-scale applications, where safety and environmental considerations are paramount. The optimized protocol employs catalytic asymmetric synthesis techniques, which could potentially be extended to the production of other structurally related intermediates.

Looking ahead, researchers are exploring the broader applications of 4-(Ethylthio)-3'-fluorobenzhydrol in drug discovery. Preliminary data from ongoing studies suggest its potential utility in the development of anti-inflammatory agents and antimicrobial compounds. The compound's structural flexibility allows for diverse modifications, making it an attractive scaffold for medicinal chemistry programs targeting multiple therapeutic areas. As the field continues to evolve, 4-(Ethylthio)-3'-fluorobenzhydrol is expected to remain a focus of innovative research in the coming years.